2-(3-Azidoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one

• IUPAC Name: 2-(3-azidoazetidin-1-yl)-1-piperidin-1-ylethanone
• InChI: InChI=1S/C10H17N5O/c11-13-12-9-6-14(7-9)8-10(16)15-4-2-1-3-5-15/h9H,1-8H2
• InChI Key: HQHOAADXCXSWGW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2CC(C2)N=[N+]=[N-]
• Molecular Formula: C10H17N5O
• Molecular Weight: 223.28 g/mol

Description

2-(3-Azidoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one, also known as Azido-PEP, is a synthetic molecule that has been used in various scientific research applications. Azido-PEP is a member of the azidoazetidine family of molecules, which are known for their stability and reactivity. Azido-PEP has been used in a variety of research applications, including drug development and bioconjugation studies. In addition, Azido-PEP has been studied for its potential therapeutic applications.

Scientific Research Applications

2-(3-Azidoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one has been used in a variety of scientific research applications. One of the most common applications is in drug development studies. This compound can be used to conjugate drugs to target proteins or other molecules of interest. This allows researchers to study the effects of the drug on the target molecule. This compound has also been used in bioconjugation studies, where it can be used to attach molecules of interest to proteins or other molecules. In addition, this compound has been studied for its potential therapeutic applications.

Mechanism of Action

2-(3-Azidoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one is known to react with nucleophiles, such as amines and thiols. The reaction is facilitated by the presence of a base, such as sodium hydroxide. The reaction between the this compound and the nucleophile results in the formation of a covalent bond between the two molecules. This covalent bond is stable and can be used to attach molecules of interest to proteins or other molecules.
Biochemical and Physiological Effects
This compound has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-cancer effects in animal models. In addition, this compound has been studied for its ability to modulate the immune system. This compound has been shown to induce the production of cytokines, which are molecules that are involved in the regulation of the immune system.

Advantages and Limitations for Lab Experiments

2-(3-Azidoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one has several advantages for lab experiments. It is stable and can be stored for long periods of time. In addition, it is easy to synthesize and can be used in a variety of reactions. However, it is important to note that this compound can be toxic and should be handled with care.

Future Directions

2-(3-Azidoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one has a number of potential applications in drug development and bioconjugation studies. In addition, it has potential therapeutic applications, such as its ability to modulate the immune system. Future research could focus on the development of new methods for synthesizing this compound and its derivatives, as well as exploring its potential therapeutic applications. Additionally, further research could be conducted to explore the biochemical and physiological effects of this compound.